Cas no 2227730-81-4 (methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate)
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
- EN300-1773901
- 2227730-81-4
-
- Inchi: 1S/C13H15NO3/c1-14-7-6-9-4-3-5-10(13(9)14)11(15)8-12(16)17-2/h3-7,11,15H,8H2,1-2H3/t11-/m1/s1
- InChI Key: QANXJMWOFPUGAZ-LLVKDONJSA-N
- SMILES: O[C@H](CC(=O)OC)C1C=CC=C2C=CN(C)C=12
Computed Properties
- Exact Mass: 233.10519334g/mol
- Monoisotopic Mass: 233.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 51.5Ų
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773901-0.05g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 0.05g |
$1393.0 | 2023-09-20 | ||
| Enamine | EN300-1773901-0.1g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 0.1g |
$1459.0 | 2023-09-20 | ||
| Enamine | EN300-1773901-0.25g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 0.25g |
$1525.0 | 2023-09-20 | ||
| Enamine | EN300-1773901-0.5g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 0.5g |
$1591.0 | 2023-09-20 | ||
| Enamine | EN300-1773901-1.0g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 1g |
$1658.0 | 2023-06-03 | ||
| Enamine | EN300-1773901-2.5g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 2.5g |
$3249.0 | 2023-09-20 | ||
| Enamine | EN300-1773901-5.0g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 5g |
$4806.0 | 2023-06-03 | ||
| Enamine | EN300-1773901-10.0g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 10g |
$7128.0 | 2023-06-03 | ||
| Enamine | EN300-1773901-1g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 1g |
$1658.0 | 2023-09-20 | ||
| Enamine | EN300-1773901-5g |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate |
2227730-81-4 | 5g |
$4806.0 | 2023-09-20 |
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
Methyl (3R)-3-Hydroxy-3-(1-Methyl-1H-Indol-7-Yl)Propanoate: A Comprehensive Overview
The compound with CAS number 2227730-81-4, commonly referred to as methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a hydroxyl group, a methyl ester, and a substituted indole ring. The indole moiety, in particular, has been a subject of extensive research due to its prevalence in natural products and its potential for bioactivity.
Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for applications in the development of new therapeutic agents. Researchers have also explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
The stereochemistry of this compound, specifically the R configuration at the hydroxyl-bearing carbon, plays a crucial role in its biological activity. Stereoisomerism is a critical factor in drug design, as it can significantly influence the molecule's interaction with target proteins. In this case, the R configuration has been shown to enhance the compound's ability to penetrate cellular membranes, thereby increasing its bioavailability and efficacy.
From a structural perspective, the indole ring serves as a versatile scaffold for various functional groups. The presence of the methyl group at position 1 of the indole ring adds further complexity to the molecule's electronic properties, potentially influencing its reactivity and selectivity. This structural feature has been exploited in recent synthetic studies to develop analogs with enhanced pharmacokinetic profiles.
Another area of active research is the exploration of this compound's potential as a neuroprotective agent. Preclinical studies have indicated that methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate may offer protection against neurodegenerative diseases such as Alzheimer's by mitigating oxidative stress and reducing amyloid-beta aggregation. These findings underscore its potential as a lead compound for drug discovery efforts targeting neurodegenerative disorders.
In terms of synthesis, this compound can be prepared via a multi-step process involving advanced organic reactions such as Suzuki couplings and enantioselective reductions. The development of efficient and scalable synthetic routes remains an area of interest for researchers aiming to produce this compound on an industrial scale.
Furthermore, computational studies have provided valuable insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations have revealed that the indole moiety interacts favorably with key residues in target proteins, suggesting a potential mechanism for its observed bioactivity.
In conclusion, methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yli)propanoate is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, combined with its diverse biological activities, positions it as an important molecule in contemporary chemical research. As ongoing studies continue to unravel its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly prominent role in the advancement of medicinal chemistry.
2227730-81-4 (methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)